Benzoic acid esters
Benzoic acid esters are a diverse class of organic compounds derived from benzoic acid and various alcohol reactants. These esters are widely used in the fragrance, food, pharmaceutical, and cosmetic industries due to their pleasant aroma profiles and versatile functionalities. In the fragrance sector, they contribute to the development of complex scent compositions, providing notes that can range from floral to woody aromas. For the food industry, benzoic acid esters serve as flavor enhancers and preservatives, effectively preventing microbial growth and extending shelf life without imparting bitter or astringent tastes. In pharmaceutical applications, these compounds are utilized in topical formulations for their potential skin care benefits and anti-inflammatory properties. Additionally, they play crucial roles in the synthesis of other organic molecules due to their reactivity with various functional groups.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Methyl 4-bromo-2,3,5,6-tetrafluorobenzoate | 4707-23-7 | C8H3O2F4Br |
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Methyl 2-hydroxy-3-methylbenzoate | 23287-26-5 | C9H10O3 |
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Methyl 5-amino-2,4-dimethylbenzoate | 140112-97-6 | C10H13NO2 |
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Methyl 4-(5-amino-4-cyanofuran-2-yl)benzoate | 1261268-86-3 | C13H10N2O3 |
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Ethyl 4-cyano-2,5-diiodobenzoate | 1805649-11-9 | C10H7I2NO2 |
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Methyl 2-(methylsulfonyl)benzoate | 199657-02-8 | C9H10O4S |
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methyl 2-amino-4-bromo-5-fluorobenzoate hydrochloride | 1803567-02-3 | |
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Methyl 2-deoxy-3,5-di-O-toluoyl-L-ribofuranoside | 22837-36-1 | C22H24O6 |
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methyl 2-(3-methanesulfonylpyrrolidine-1-carbonyl)benzoate | 1705901-74-1 | C14H17NO5S |
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methyl 4-(2-cyano-1-hydroxyethyl)benzoate | 156023-04-0 | C11H11NO3 |
Related Literature
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U. Burghaus Phys. Chem. Chem. Phys., 2004,6, 4203-4207
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2. Multi-stimuli-responsive induced chirality of polyoxometalates in natural polysaccharide hydrogels†Rong Wang,Xinhua Wan,Jie Zhang Chem. Commun., 2019,55, 4711-4714
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Yogesh B. Sawane,Suwarna Datar,Satishchandra B. Ogale,Arun G. Banpurkar Soft Matter, 2015,11, 2655-2664
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Yongjo Jung,Byoungwoo Kang Phys. Chem. Chem. Phys., 2016,18, 21500-21507
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Supriya Rej,Naoto Chatani Chem. Sci., 2020,11, 389-395
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Mirosław Jabłoński,Marcin Palusiak Phys. Chem. Chem. Phys., 2009,11, 5711-5719
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Tamás Hlogyik,Réka Laczkó-Rigó,Éva Bakos,Miklós Poór,Zoltán Kele,Csilla Özvegy-Laczka,Erzsébet Mernyák Org. Biomol. Chem., 2023,21, 6018-6027
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